Purfalcamine

• IUPAC Name: [4-[[2-[(4-aminocyclohexyl)amino]-9-(3-fluorophenyl)purin-6-yl]amino]phenyl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C29H33FN8O/c30-20-5-4-6-24(17-20)38-18-32-25-26(35-29(36-27(25)38)34-23-13-9-21(31)10-14-23)33-22-11-7-19(8-12-22)28(39)37-15-2-1-3-16-37/h4-8,11-12,17-18,21,23H,1-3,9-10,13-16,31H2,(H2,33,34,35,36)
• InChI Key: KRCOMOOXOZSNAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)NC3=C4C(=NC(=N3)NC5CCC(CC5)N)N(C=N4)C6=CC(=CC=C6)F
• Molecular Formula: C29H33FN8O
• Molecular Weight: 528.6 g/mol

Description

Purfalcamine is a 2,6,9-trisubstituted purine compound known for its inhibitory effects on Plasmodium falciparum calcium-dependent protein kinase 1 (PfCDPK-1). This compound has garnered attention due to its potential antimalarial activity, causing developmental arrest of malaria parasites at the schizont stage .

Preparation Methods

Synthetic Routes and Reaction Conditions: The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired substitutions occur efficiently .

Industrial Production Methods: Industrial production of Purfalcamine may involve large-scale synthesis using automated reactors and continuous flow processes to ensure high yield and purity. The process includes rigorous quality control measures to maintain consistency and compliance with regulatory standards .

Chemical Reactions Analysis

Types of Reactions: Purfalcamine undergoes various chemical reactions, including:

Oxidation: Involves the addition of oxygen or the removal of hydrogen.

Reduction: Involves the addition of hydrogen or the removal of oxygen.

Substitution: Involves the replacement of one functional group with another.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens and nucleophiles under controlled pH and temperature conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may yield deoxygenated compounds .

Scientific Research Applications

Purfalcamine has a wide range of scientific research applications, including:

Chemistry: Used as a model compound to study purine-based inhibitors and their interactions with target proteins.

Biology: Investigated for its role in inhibiting PfCDPK-1 and its potential to block malaria parasite development.

Medicine: Explored as a potential therapeutic agent for malaria treatment due to its antimalarial activity.

Industry: Utilized in the development of antimalarial drugs and as a reference compound in pharmacological studies.

Mechanism of Action

Purfalcamine exerts its effects by inhibiting PfCDPK-1, a key enzyme involved in the invasion of host erythrocytes by Plasmodium falciparum. The inhibition of PfCDPK-1 prevents the release of micronemes, which are essential for the parasite’s invasion process. This leads to the accumulation of parasites in the late schizogony stage, blocking merozoite egress and subsequent invasion of red blood cells .

Comparison with Similar Compounds

• 17-Hydroxyazadiradione
• Picracin
• Epicatechin-gallate

Comparison: Purfalcamine is unique due to its high binding affinity and selectivity for PfCDPK-1. While similar compounds like 17-hydroxyazadiradione, Picracin, and Epicatechin-gallate also exhibit inhibitory effects on PfCDPK-1, this compound stands out for its potent antimalarial activity and ability to cause developmental arrest at the schizont stage .